Cas no 68834-06-0 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
• CAS No: 68834-06-0
• MF: C₂₇H₅₀O₉
• MW: 518.680510044098
• CID: 524230
• PubChem ID: 111375
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
• 2-Hydroxy-1,2,3-propanetricarboxylic acid dihydrogen 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
• 8-(1-methoxyethoxy)-2,6-dimethyloct-2-ene
• 2-Hydroxy-2-{2-[2-hydroxy-3-(octadecyloxy)propoxy]-2-oxoethyl}succinic acid
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(2-hydroxy-3-(octadecyloxy)propyl) ester
• 68834-06-0
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-[2-hydroxy-3-(octadecyloxy)propyl] ester
• DTXSID80887513

• Inchi： 1S/C27H50O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-35-21-23(28)22-36-25(31)20-27(34,26(32)33)19-24(29)30/h23,28,34H,2-22H2,1H3,(H,29,30)(H,32,33)
• InChI Key： FMHPYOCVIKZCEV-UHFFFAOYSA-N
• SMILES： O(CC(COC(CC(C(=O)O)(CC(=O)O)O)=O)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 518.3456
• Monoisotopic Mass: 518.345483
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 27
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 6.4

Experimental Properties

• Density: 1.106
• Boiling Point: 693.1°Cat760mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.495
• PSA: 150.59